N-benzyl-2-[4-(3-chloro-4-fluorophenyl)-3-oxopyrazin-2-yl]sulfanylacetamide

• IUPAC Name: N-benzyl-2-[4-(3-chloro-4-fluorophenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H15ClFN3O2S/c20-15-10-14(6-7-16(15)21)24-9-8-22-18(19(24)26)27-12-17(25)23-11-13-4-2-1-3-5-13/h1-10H,11-12H2,(H,23,25)
• InChI Key: IZKWQPBIACKREP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CSC2=NC=CN(C2=O)C3=CC(=C(C=C3)F)Cl
• Molecular Formula: C19H15ClFN3O2S
• Molecular Weight: 403.9 g/mol

Description

N-benzyl-2-[4-(3-chloro-4-fluorophenyl)-3-oxopyrazin-2-yl]sulfanylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields of research. This compound is a sulfanylacetamide derivative that has exhibited promising results in scientific studies, making it a potential candidate for further research and development.

Mechanism of Action

The mechanism of action of N-benzyl-2-[4-(3-chloro-4-fluorophenyl)-3-oxopyrazin-2-yl]sulfanylacetamide is not fully understood. However, studies have suggested that the compound may exert its anticancer effects by inducing apoptosis (programmed cell death) in cancer cells. Additionally, this compound may also inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways involved in cancer development.
Biochemical and Physiological Effects
In addition to its anticancer properties, this compound has also been shown to exhibit other biochemical and physiological effects. For instance, studies have demonstrated that the compound has anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. Additionally, this compound may also have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-2-[4-(3-chloro-4-fluorophenyl)-3-oxopyrazin-2-yl]sulfanylacetamide in lab experiments is its potent anticancer activity against various cancer cell lines. This makes the compound a valuable tool for researchers investigating potential cancer treatments. However, one of the limitations of using this compound is its relatively low solubility in water, which may make it challenging to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-benzyl-2-[4-(3-chloro-4-fluorophenyl)-3-oxopyrazin-2-yl]sulfanylacetamide. One potential area of investigation is in the development of novel anticancer therapies based on the compound's mechanism of action. Additionally, researchers may also explore the compound's potential use in the treatment of other diseases, such as inflammatory and neurodegenerative disorders. Finally, further studies may be conducted to optimize the synthesis method for this compound, making it more accessible for use in future research endeavors.

Synthesis Methods

The synthesis of N-benzyl-2-[4-(3-chloro-4-fluorophenyl)-3-oxopyrazin-2-yl]sulfanylacetamide involves the reaction of 3-chloro-4-fluorobenzoyl chloride with 2-amino-4-(benzyloxy)-3-nitropyrazine, followed by reduction of the nitro group to an amino group using palladium on carbon and hydrogen gas. The resulting compound is then reacted with thioacetic acid to yield the final product.

Scientific Research Applications

N-benzyl-2-[4-(3-chloro-4-fluorophenyl)-3-oxopyrazin-2-yl]sulfanylacetamide has been the subject of various scientific studies, with researchers investigating its potential use in different fields. One of the primary areas of research for this compound is in the treatment of cancer. Studies have shown that this compound exhibits potent anticancer activity against various cancer cell lines, including breast, colon, and lung cancer.